Cas no 68130-47-2 (Poly(oxy-1,2-ethanediyl), .alpha.-hydro-.omega.-hydroxy-, mono-C8-10-alkyl ethers, phosphates)

• Product Name: Poly(oxy-1,2-ethanediyl), .alpha.-hydro-.omega.-hydroxy-, mono-C8-10-alkyl ethers, phosphates
• CAS No: 68130-47-2
• MW: 0
• CID: 501837
• Update Time: 2025-10-31

Poly(oxy-1,2-ethanediyl), .alpha.-hydro-.omega.-hydroxy-, mono-C8-10-alkyl ethers, phosphates Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-hydro-w-hydroxy-, mono-C8-10-alkyl ethers, phosphates
• Poly(oxy-1,2-ethanediyl), .alpha.-hydro-.omega.-hydroxy-, mono-C8-10-alkyl ethers, phosphates
• ALPHA-HYDRO-OMEGA-HYDROXY-POLY(OXY-1,2-ETHANEDIYL), MONO-C8-10-ALKYL ETHERS, PHOSPHATES
• Polyethyleneglycol alkyl-(C8-C10)-ether phosphate
• polyethylene glycol mono-C8-10-alkyl ether phosphate
• C8-10-Alkyl Alcohols ethoxylated phosphates
• Poly(oxy-1,2-ethanediyl),alpha-(C8-10) alkyl-omega-hydroxy, phosphat, EO 2 und 5 mol
• Monoalcohol ethoxylate phosphate

Additional information on Poly(oxy-1,2-ethanediyl), .alpha.-hydro-.omega.-hydroxy-, mono-C8-10-alkyl ethers, phosphates

Introduction to Poly(oxy-1,2-ethanediyl), .alpha.-hydro-.omega.-hydroxy-, mono-C8-10-alkyl ethers, phosphates (CAS No. 68130-47-2)

Compound with the CAS number 68130-47-2 and the product name Poly(oxy-1,2-ethanediyl), .alpha.-hydro-.omega.-hydroxy-, mono-C8-10-alkyl ethers, phosphates represents a significant advancement in the field of specialty chemicals. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in various industrial and pharmaceutical domains. The polymer's composition, featuring a backbone of Poly(oxy-1,2-ethanediyl) with terminal .alpha.-hydro-.omega.-hydroxy- groups and mono-C8-10-alkyl ether side chains, further enhanced by phosphate functionality, contributes to its versatility and reactivity.

The chemical structure of this compound is meticulously designed to impart specific functionalities that make it highly suitable for use as an intermediate in the synthesis of advanced materials. The presence of hydroxyl groups at both ends of the polymer chain facilitates hydrogen bonding, enhancing its solubility and compatibility with a wide range of matrices. Additionally, the incorporation of C8-10 alkyl ethers introduces hydrophobicity, which is crucial for applications requiring water resistance or oil-based formulations.

The phosphate groups attached to the polymer backbone contribute to its stability and reactivity under various conditions. Phosphates are well-known for their ability to act as flame retardants, chelating agents, and stabilizers in polymers. In this context, the phosphate functionality in Poly(oxy-1,2-ethanediyl), .alpha.-hydro-.omega.-hydroxy-, mono-C8-10-alkyl ethers enhances the polymer's thermal stability and provides a platform for further chemical modifications.

Recent research has highlighted the potential of this compound in developing novel biomaterials. The unique combination of hydrophilic and hydrophobic regions makes it an excellent candidate for creating biocompatible scaffolds for tissue engineering. Studies have demonstrated that polymers with similar architectures can promote cell adhesion and proliferation while maintaining structural integrity in biological environments. The phosphate groups also play a role in modulating cellular responses by interacting with biological molecules such as enzymes and nucleic acids.

In the realm of drug delivery systems, this compound has shown promise as a vehicle for controlled-release formulations. The ability to modify the polymer's properties allows for fine-tuning of drug release profiles, which is critical for achieving optimal therapeutic effects. For instance, researchers have explored using this polymer to encapsulate hydrophobic drugs, improving their solubility and bioavailability. The terminal hydroxyl groups provide sites for covalent attachment of therapeutic agents, ensuring stable incorporation within the polymer matrix.

The industrial applications of Poly(oxy-1,2-ethanediyl), .alpha.-hydro-.omega.-hydroxy-, mono-C8-10-alkyl ethers, particularly its phosphate derivative, are equally diverse. In coatings and adhesives, the polymer's ability to form strong bonds with substrates while maintaining flexibility makes it an ideal candidate for high-performance materials. Its flame-retardant properties also make it valuable in automotive and construction industries where safety is paramount.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as living polymerization methods have been employed to achieve controlled molecular weights and architectures. These synthetic strategies are crucial for tailoring the polymer's properties to meet specific application requirements.

The environmental impact of using this compound is another area of active research. Efforts are underway to develop biodegradable versions of this polymer that can minimize ecological footprint while retaining their functional advantages. Researchers are exploring methods to incorporate renewable resources into the polymer backbone without compromising its performance characteristics.

In conclusion, Poly(oxy-1,2-ethanediyl), .alpha.-hydro-.omega.-hydroxy-, mono-C8-10-alkyl ethers, especially when modified with phosphate groups, represents a versatile material with broad applications across multiple industries. Its unique structure enables it to perform multiple roles simultaneously as a crosslinking agent, stabilizer, and functional additive. As research continues to uncover new possibilities for this compound, its importance in advancing materials science and pharmaceutical technologies is expected to grow even further.